Cas no 1807250-19-6 (2-Chloromethyl-3-cyano-6-fluorobenzoic acid)

• Product Name: 2-Chloromethyl-3-cyano-6-fluorobenzoic acid
• CAS No: 1807250-19-6
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4980578
• Update Time: 2025-06-13

2-Chloromethyl-3-cyano-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-6-fluorobenzoic acid

• Inchi： 1S/C9H5ClFNO2/c10-3-6-5(4-12)1-2-7(11)8(6)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： TUSPKFURUSSXEA-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloromethyl-3-cyano-6-fluorobenzoic acid

Comprehensive Overview of 2-Chloromethyl-3-cyano-6-fluorobenzoic acid (CAS No. 1807250-19-6)

2-Chloromethyl-3-cyano-6-fluorobenzoic acid (CAS No. 1807250-19-6) is a high-value fluorinated benzoic acid derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloromethyl group, cyano functionality, and fluorine substitution, enables versatile reactivity in cross-coupling reactions and nucleophilic substitutions. This compound has garnered significant attention in medicinal chemistry due to its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 2-Chloromethyl-3-cyano-6-fluorobenzoic acid. Researchers emphasize solvent-free protocols or biocatalytic methods to reduce environmental impact—a topic frequently searched in AI-driven synthesis prediction platforms. The compound’s electron-withdrawing groups also make it a candidate for OLED materials, connecting to the booming flexible electronics industry. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for purity validation, addressing common user queries about quality control standards in fine chemicals.

From a commercial perspective, CAS 1807250-19-6 is often indexed under building blocks for heterocycles, reflecting its utility in constructing pyridine or quinoline scaffolds. Suppliers frequently highlight its stability under inert atmospheres, a key consideration for long-term storage solutions. Regulatory compliance with REACH and FDA guidelines further enhances its adoption in GMP manufacturing—a recurring theme in pharmaceutical forums.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the fluorobenzoic acid moiety serves as a linker. This aligns with the 2023 drug development trends emphasizing degrader technologies. Computational studies using DFT calculations have also explored its molecular electrostatic potential, catering to researchers investigating structure-activity relationships (SAR).

For laboratory handling, 2-Chloromethyl-3-cyano-6-fluorobenzoic acid requires standard precautions for acidic compounds, though its low volatility minimizes inhalation risks. Technical datasheets often address FAQs about solubility in polar aprotic solvents (e.g., DMF or DMSO) and compatibility with Pd-catalyzed reactions. Its melting point (typically 145–150°C) and thermal stability data are critical for process scale-up, a hot topic in continuous flow chemistry discussions.

In summary, CAS 1807250-19-6 exemplifies the convergence of multifunctional intermediates and sustainable synthesis. Its relevance to cancer research, electronic materials, and catalysis ensures persistent demand, while evolving machine learning models for retrosynthetic analysis continue to uncover novel applications. This positions the compound as a staple in both academic and industrial settings.